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Get Quote

Solubility Data Summary

The table below summarizes the available solubility information for 5,7-Dihydroxy-4-methylcoumarin in

the solvents you asked about.

Solvent Solubility Quantitative Data & Notes

DMSO Soluble ~25 - 38 mg/mL (approx. 130.09 - 197.74 mM) [1] [2] [3]. The solution
may be clear to slightly yellow [2]. Hygroscopic DMSO can reduce

solubility [1].

Methanol Slightly
Soluble [4] [5]

Specific numerical data not available in search results. Described as

"slightly soluble" [4] [5].

Chloroform Soluble [5] Specific numerical data not available in search results. Described as

"slightly sol." by one supplier [5].

Experimental Protocol for Preparing Stock Solutions
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For laboratory use, preparing a stock solution in DMSO is the most common and well-documented method.

Here is a detailed protocol based on the supplier information:

Calculation: Determine the mass of compound needed for your desired stock solution concentration.
For example, to prepare 1 mL of a 25 mg/mL stock solution, you would weigh out 25 mg of 5,7-
Dihydroxy-4-methylcoumarin [3].
Dissolution: Add the weighed compound directly to a volumetric vial. Pour in the calculated volume

of pure, anhydrous DMSO to achieve the final concentration [1] [3].
Mixing: Vortex or sonicate the mixture to aid in dissolving the solid powder completely. The solution

should become clear [2].
Storage: Aliquot the prepared stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C, and protect from light as the compound is light-
sensitive [2] [3]. Under these conditions, the stock solution is typically stable for several months [2].

Key Handling and Safety Information

When working with this compound, please note the following:

Appearance: It is an off-white to light yellow or pale green crystalline powder [4] [5].
Storage of Powder: The solid compound should be stored in a cool, dark place, preferably in a

refrigerator or freezer, and kept under an inert atmosphere [4] [5].
Safety: It may cause skin and serious eye irritation. It is recommended to wear protective gloves, eye

protection, and face protection when handling [5].

The following diagram illustrates the workflow for determining solubility and preparing a DMSO stock

solution:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1734603.htm
https://www.tcichemicals.com/US/en/p/D4747
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-solubility-dmso-methanol-chloroform
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-solubility-dmso-methanol-chloroform
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-solubility-dmso-methanol-chloroform
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-solubility-dmso-methanol-chloroform
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s621822?utm_src=pdf-bulk
https://www.smolecule.com/products/s621822?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

